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Compound of Interest

Compound Name: Fucosterol (Standard)

Cat. No.: B15560418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Fucosterol, a prominent phytosterol derived from various marine algae, has garnered

significant scientific interest due to its diverse and potent biological activities. This technical

guide provides an in-depth overview of Fucosterol, including its fundamental physicochemical

properties, and a detailed exploration of its anti-inflammatory, anti-cancer, anti-diabetic, and

anti-adipogenic effects. The guide is intended to serve as a comprehensive resource, offering

detailed experimental protocols and elucidating the molecular mechanisms and signaling

pathways that underpin Fucosterol's therapeutic potential.

Physicochemical Properties of Fucosterol
Fucosterol is a sterol with a characteristic 24-ethylidene group. Its fundamental properties are

summarized in the table below, providing essential information for its handling and use in

experimental settings.
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Property Value Citations

CAS Number 17605-67-3 [1][2][3][4][5]

Molecular Formula C₂₉H₄₈O

Molecular Weight 412.69 g/mol

Synonyms

(3β,24E)-stigmasta-5,24(28)-

dien-3-ol, trans-24-ethylidene

Cholesterol

Appearance White to off-white solid

Purity ≥98%

Biological Activities and Mechanisms of Action
Fucosterol exhibits a wide spectrum of pharmacological activities, positioning it as a promising

candidate for the development of novel therapeutics. This section details its primary biological

effects and the underlying molecular signaling pathways.

Anti-Inflammatory Activity
Fucosterol has demonstrated potent anti-inflammatory properties by modulating key signaling

pathways involved in the inflammatory response. It effectively reduces the production of pro-

inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and

interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.

The primary mechanism of its anti-inflammatory action involves the inhibition of the Nuclear

Factor-kappa B (NF-κB) and p38 Mitogen-Activated Protein Kinase (MAPK) signaling

pathways. Fucosterol treatment has been shown to suppress the phosphorylation and

subsequent degradation of IκBα, an inhibitor of NF-κB, thereby preventing the nuclear

translocation of the p65 subunit of NF-κB. Concurrently, it attenuates the phosphorylation of

p38 MAPK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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